Cas no 436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-)

436086-79-2 structure
Product Name:Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
CAS No:436086-79-2
Molecular Formula:C14H14NF
Molecular Weight:215.26606
MDL:MFCD03724405
CID:334378
PubChem ID:769794
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Properties
Names and Identifiers
-
- Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
- Benzyl-(3-fluoro-benzyl)-amine
- N-[(3-fluorophenyl)methyl]-1-phenylmethanamine
- [(3-fluorophenyl)methyl]benzylamine
- benzyl[(3-fluorophenyl)methyl]amine
- DTXSID90354342
- N-Benzyl-1-(3-fluorophenyl)methanamine
- N-Benzyl-3-fluorobenzylamine
- A1-24091
- SB79012
- AKOS000225882
- SR-01000325631-1
- SCHEMBL21165344
- SR-01000325631
- BRD-K76315021-001-01-9
- 436086-79-2
- BENZYL-(3-FLUOROBENZYL)AMINE
- MFCD03724405
-
- MDL: MFCD03724405
- InChIKey: XBXOBRJGFVKXGW-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H14FN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
- SMILES: C1=CC=C(C=C1)CNCC2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 215.11100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 4
- Monoisotopic Mass: 215.111
- Heavy Atom Count: 16
- Complexity: 189
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 12A^2
Experimental Properties
- LogP: 3.50640
- PSA: 12.03000
- Boiling Point: 303.4°Cat760mmHg
- Flash Point: 137.3°C
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG18358-1g |
BENZYL-(3-FLUORO-BENZYL)-AMINE |
436086-79-2 | 95% | 1g |
$572.00 | 2024-04-20 | |
abcr | AB278447-1 g |
N-Benzyl-3-fluorobenzylamine; . |
436086-79-2 | 1g |
€275.00 | 2023-04-26 | ||
Crysdot LLC | CD12071917-5g |
N-Benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 97% | 5g |
$874 | 2024-07-24 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626903-5g |
N-benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 98% | 5g |
¥10987.00 |
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Related Literature
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Ye-Qing Zhang,Zhe Li,Tao Ling,Xi-Wen Du J. Mater. Chem. A, 2016,4, 8700-8706
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Junhui Liang,Qixing Zhang J. Mater. Chem. A, 2015,3, 15583-15590
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Ohjin Kwon,Xiaoqian Cai,Azhar Saeed,Feng Liu,Silvio Poppe,Carsten Tschierske Chem. Commun., 2021,57, 6491-6494
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J. J. Lv,Z. H. Yang,Y. Zhuo,R. Yuan,Y. Q. Chai Analyst, 2015,140, 8088-8091
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Mikkel Madsen,Hossein Mohammad-Beigi,Peter Westh,Finn L. Aachmann,Birte Svensson Soft Matter, 2023,19, 1549-1559
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Hao Wang,Yang Zheng,Xinyue Zhang,Xuefang Xu Phys. Chem. Chem. Phys., 2022,24, 8992-8998
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Erin N. Sharp,Patrick Rupper,Terry A. Miller Phys. Chem. Chem. Phys., 2008,10, 3955-3981
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Daniel Solé,Arianna Amenta,M-Lluïsa Bennasar,Israel Fernández Chem. Commun., 2019,55, 1160-1163
436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-) Related Products
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- 748124-46-1(3,4-Difluoro-N-methylbenzenemethanamine)
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- 892596-78-0(N-(4-Fluorobenzyl)prop-2-yn-1-amine)
- 404-50-2(N-Benzyl-1-(4-fluorophenyl)-N-methylmethanamine)
- 134227-41-1(Bis(4-fluorobenzyl)amine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:436086-79-2)Benzenemethanamine,3-fluoro-N-(phenylmethyl)-

Purity:99%
Quantity:1g
Price($):265.0